
Safeguarding Your Laboratory: Proper Disposal
Procedures for T-1101 Tosylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: T-1101 tosylate

Cat. No.: B2736426 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of T-1101 Tosylate

This document provides essential safety and logistical information for the proper disposal of T-
1101 tosylate, a potent Hec1/Nek2 inhibitor used in cancer research. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties of T-1101 Tosylate
A comprehensive understanding of the chemical and physical properties of T-1101 tosylate is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data.
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Property Value

CAS Number 2250404-95-4[1]

Molecular Formula C31H31N5O6S3[2]

Molecular Weight 665.80 g/mol [2]

Appearance Solid powder[2]

Purity >98%[2]

Solubility Soluble in DMSO[2][3][4]

Storage Conditions
Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C[2].

Hazard Identification and Safety Precautions
T-1101 tosylate is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory tract

irritation.[1]

Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing, eye

protection, and face protection when handling T-1101 tosylate.[1] Work in a well-ventilated

area or use appropriate exhaust ventilation.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of T-1101
tosylate and its containers. This process is designed to minimize risk to personnel and the

environment.
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Waste Segregation and Collection
Unused Product: Unwanted or expired T-1101 tosylate should be treated as hazardous

chemical waste. Do not dispose of it down the drain or in general waste.

Contaminated Materials: Any materials that have come into contact with T-1101 tosylate,

such as pipette tips, gloves, and bench paper, must be considered contaminated and

disposed of as hazardous waste.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., alcohol)

three times. The rinsate should be collected and treated as hazardous waste. Once

decontaminated, the container can be disposed of according to local regulations for chemical

containers.

Spill Management
In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Absorption: For liquid spills, absorb the solution with a finely-powdered, liquid-binding

material such as diatomite or universal binders.[1] For solid spills, carefully sweep or scoop

the material to avoid dust formation.

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol.[1]

Collection and Disposal: Collect all contaminated materials, including the absorbent material

and cleaning supplies, in a sealed, appropriately labeled container for hazardous waste

disposal.

Final Disposal
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All waste containing T-1101 tosylate must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste.[1] Contact your institution's Environmental

Health and Safety (EHS) department for specific guidance on approved disposal vendors and

procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of T-1101
tosylate.
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Caption: Decision workflow for the safe disposal of T-1101 tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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